Cas no 927-89-9 (2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt)

2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt structure
927-89-9 structure
Product Name:2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt
CAS No:927-89-9
MF:C7H13NO2
MW:143.183622121811
CID:805747
PubChem ID:5462194
Update Time:2024-10-26

2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt
    • Crotonobetaine Also See C818805
    • (E)-4-(trimethylazaniumyl)but-2-enoate
    • (Z)-4-(trimethylammonio)but-2-enoate
    • Crotonobetaine
    • Crotonobetaine Also See C818805
    • CROTONYLBETAINE(CARNITINE IMPURITY)(RG)
    • Apocarnitin
    • Croton betaine
    • Crotonbetain
    • Crotonic acid betaine
    • Crotonsaeure-betain
    • (3-Carboxyallyl)trimethylammonium hydroxide inner salt
    • Z)-4-(Trimethylammonio)but-2-enoate
    • (E/Z)-4-(Trimethylammonio)but-2-enoate
    • (3-Carboxyallyl)trimethylammonium hydroxide, inner salt (6CI, 7CI)
    • Ammonium, (3-carboxyallyl)trimethyl-, hydroxide, inner salt (8CI)
    • Levocarnitine impurity A
    • 2-Propen-1-aminium, 3-carboxy-N,N,N-trimethyl-, inner salt, (2E)-
    • 4-(trimethylazaniumyl)but-2-enoate
    • CHEBI:17237
    • C04114
    • (E)-4-Trimethylazaniumylbut-2-enoate
    • (2E)-4-(trimethylammonio)but-2-enoate
    • UNII-ZJ9SA2P3K7
    • ZJ9SA2P3K7
    • Crotonsaeurebetain [German]
    • BDBM50007973
    • AKOS006276197
    • crotono-betaine
    • Q24644559
    • (E)-4-(trimethylamino)but-2-enoate
    • (2E)-4-(trimethylazaniumyl)but-2-enoate
    • (E)-4-(trimethylammonio)but-2-enoate
    • 4-(trimethylamino)but-2-enoate
    • 4-(trimethylammonio)but-2-enoate
    • (3-Carboxyallyl)trimethylammonium hydroxide, inner salt (6CI,7CI)
    • 2-Propen-1-aminium, 3-carboxy-N,N,N-trimethyl-, hydroxide, inner salt (9CI)
    • 2-Propen-1-aminium, 3-carboxy-N,N,N-trimethyl-, hydroxide, inner salt
    • G15783
    • CHEBI:11946
    • trans-Crotonobetaine
    • Crotonsaeurebetain
    • 927-89-9
    • crotonoylbetaine
    • Ammonium, (3-carboxyallyl)trimethyl-, hydroxide, inner salt
    • 6778-30-9
    • 4-trimethyl-ammonio-2-butenoate
    • CHEMBL3234369
    • (3-Carboxyallyl)trimethylammonium hydroxide, inner salt
    • Inchi: 1S/C7H13NO2/c1-8(2,3)6-4-5-7(9)10/h4-5H,6H2,1-3H3
    • InChI Key: GUYHPGUANSLONG-UHFFFAOYSA-N
    • SMILES: O=C(C=CC[N+](C)(C)C)[O-]

Computed Properties

  • Exact Mass: 143.09500
  • Monoisotopic Mass: 143.094629
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
  • Topological Polar Surface Area: 40.1

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 40.13000
  • LogP: -1.00130

2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt Security Information

2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt Pricemore >>

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2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt Production Method

Production Method 1

Reaction Conditions
Reference
Microorganism transformation: a new method for resolution of DL-carnitine
Fan, Liqiang; Yuan, Qinsheng, Zhongguo Yaoxue Zazhi (Beijing), 1999, 34(5), 335-337

Production Method 2

Reaction Conditions
Reference
Crotonobetaine
, Japan, , ,

Production Method 3

Reaction Conditions
Reference
Reduction of L-carnitine to γ-butyrobetaine by Escherichia coli
Seim, H.; Kleber, H. P.; Strack, E., Zeitschrift fuer Allgemeine Mikrobiologie, 1979, 19(10), 753-8

Production Method 4

Reaction Conditions
Reference
Bifunctional chiral synthons via biochemical methods. 5. Preparation of (S)-ethyl hydrogen-3-hydroxyglutarate, key intermediate to (R)-4-amino-3-hydroxybutyric acid and L-carnitine
Gopalan, Aravamudan S.; Sih, Charles J., Tetrahedron Letters, 1984, 25(46), 5235-8

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  8 h, 30 °C; 8 h, 40 °C; 1.5 h, 40 °C; 40 °C → 59 °C
Reference
Method for preparation of carnitine
, Japan, , ,

2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt Raw materials

2-Propen-1-aminium,3-carboxy-N,N,N-trimethyl-, inner salt Preparation Products

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